Cas no 1351658-49-5 (N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1351658-49-5
• MF: C₁₈H₂₄N₆O
• MW: 340.422762870789
• CID: 6275234
• PubChem ID: 56764773
• Update Time: 2025-08-05

N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• SR-01000926887
• 1351658-49-5
• N-cyclopropyl-1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• F6148-0360
• AKOS024533678
• N-cyclopropyl-1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• VU0533410-1
• N-cyclopropyl-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide
• SR-01000926887-1

• Inchi： 1S/C18H24N6O/c1-12-11-13(2)24(22-12)17-6-5-16(20-21-17)23-9-7-14(8-10-23)18(25)19-15-3-4-15/h5-6,11,14-15H,3-4,7-10H2,1-2H3,(H,19,25)
• InChI Key： IDPKYCNYFPPXDV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(N3C(C)=CC(C)=N3)N=N2)CC1)NC1CC1

Computed Properties

• Exact Mass: 340.20115941g/mol
• Monoisotopic Mass: 340.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

Comprehensive Overview of N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1351658-49-5)

N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1351658-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of both cyclopropyl and piperidine moieties in its structure enhances its versatility, making it a subject of interest for drug discovery and development.

The molecular formula of this compound includes a 3,5-dimethyl-1H-pyrazol-1-yl group, which is a common pharmacophore in medicinal chemistry. This group is often associated with anti-inflammatory and antimicrobial properties, which aligns with current research trends focusing on novel therapeutic agents. Researchers are particularly interested in how the pyridazin-3-yl core interacts with biological targets, as it may offer insights into designing more effective small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide has surged, driven by advancements in synthetic chemistry and computational drug design. The compound's CAS No. 1351658-49-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its potential applications span from kinase inhibition to enzyme modulation, topics that are highly discussed in scientific forums and AI-driven research platforms.

One of the key advantages of this compound is its structural modularity, which allows for easy derivatization. This feature is crucial for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability—a hot topic in modern drug development. Additionally, the cyclopropyl carboxamide moiety is known to enhance binding affinity to certain protein targets, making it a valuable scaffold for lead optimization.

From an SEO perspective, terms like "pyridazine derivatives synthesis," "piperidine-carboxamide applications," and "CAS 1351658-49-5 uses" are frequently queried by researchers and industry professionals. These search trends highlight the growing interest in this compound's potential. Furthermore, discussions on platforms like ResearchGate and PubMed often focus on the structure-activity relationship (SAR) of similar molecules, underscoring the need for detailed studies on this compound.

In conclusion, N-cyclopropyl-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide represents a promising candidate for further investigation in both pharmaceutical and agrochemical fields. Its unique chemical profile and adaptability make it a standout subject for researchers aiming to address unmet medical needs or develop innovative crop protection solutions. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in organic and medicinal chemistry research.